Cas no 2158728-19-7 (3-amino-3-(2-methylcyclopropyl)propanoic acid)

• Product Name: 3-amino-3-(2-methylcyclopropyl)propanoic acid
• CAS No: 2158728-19-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6442694
• PubChem ID: 165721924
• Update Time: 2025-06-08

3-amino-3-(2-methylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-methylcyclopropyl)propanoic acid
• EN300-1283864
• 2158728-19-7

• Inchi： 1S/C7H13NO2/c1-4-2-5(4)6(8)3-7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)
• InChI Key： BMKQVNWOCYNZKK-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1C)N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(2-methylcyclopropyl)propanoic acid

Introduction to 3-amino-3-(2-methylcyclopropyl)propanoic acid (CAS No. 2158728-19-7) in Modern Chemical and Pharmaceutical Research

3-amino-3-(2-methylcyclopropyl)propanoic acid, identified by the chemical identifier CAS No. 2158728-19-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This amino acid derivative, characterized by its unique structural motif—a cyclopropyl group substituted with a methyl group at the second position—holds promise for its potential applications in drug discovery and therapeutic development.

The molecular structure of 3-amino-3-(2-methylcyclopropyl)propanoic acid consists of a propyl backbone with an amino group at the third carbon, fused with a cyclopropyl ring at the alpha position. The presence of the 2-methylcyclopropyl moiety introduces steric and electronic properties that make this compound an intriguing candidate for further investigation. Such structural features are often exploited to modulate binding affinity, metabolic stability, and pharmacokinetic profiles in drug candidates.

In recent years, there has been growing interest in the development of novel amino acid-based therapeutics due to their diverse biological activities and synthetic accessibility. 3-amino-3-(2-methylcyclopropyl)propanoic acid represents a promising scaffold for designing molecules that interact with biological targets in unique ways. Its structural novelty may enable interactions with enzymes or receptors that are not accessible by conventional amino acids, thereby expanding the chemical space for drug design.

One of the most compelling aspects of this compound is its potential role in peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as poor stability or immunogenicity. The rigid cyclopropyl ring can enhance binding specificity by constraining conformational flexibility, while the amino group provides a site for further functionalization. This combination makes 3-amino-3-(2-methylcyclopropyl)propanoic acid a valuable building block for generating peptidomimetic libraries.

Recent studies have highlighted the utility of cycloalkyl-substituted amino acids in medicinal chemistry. For instance, derivatives of 2-methylcyclopropylamine have been explored as intermediates in the synthesis of bioactive molecules with enhanced pharmacological properties. The incorporation of such motifs into larger scaffolds has led to compounds with improved solubility, bioavailability, and target engagement. 3-amino-3-(2-methylcyclopropyl)propanoic acid is no exception, offering a versatile platform for exploring these interactions.

The synthesis of 3-amino-3-(2-methylcyclopropyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropyl ring requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct complex cyclic structures with high fidelity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving this goal.

In terms of biological activity, preliminary investigations suggest that 3-amino-3-(2-methylcyclopropyl)propanoic acid may exhibit properties relevant to neurological and inflammatory disorders. Its structural resemblance to naturally occurring amino acids could facilitate its recognition by biological targets involved in these pathways. Additionally, its ability to form stable hydrogen bonds due to the presence of both an amino group and a carboxylic acid moiety may enhance its interaction with protein targets.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational methods are used to predict how small molecules will interact with biological targets at the atomic level. 3-amino-3-(2-methylcyclopropyl)propanoic acid, with its distinct structural features, is well-suited for such approaches. Molecular docking studies can help identify potential binding sites on target proteins and guide the optimization process toward more potent and selective drug candidates.

Furthermore, green chemistry principles are being increasingly integrated into drug discovery pipelines to reduce environmental impact while maintaining or improving efficacy. The synthesis of 3-amino-3-(2-methylcyclopropyl)propanoic acid can be optimized to minimize waste generation and energy consumption through catalytic methods and solvent-free reactions. Such sustainable approaches align with broader industry trends toward greener pharmaceutical manufacturing.

The role of computational chemistry in accelerating drug discovery cannot be overstated. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds for their potential activity against specific targets. By leveraging computational tools, researchers can prioritize experimental efforts on compounds like 3-amino-3-(2-methylcyclopropyl)propanoic acid that show promise based on their structural features alone.

In conclusion, 3-amino-3-(2-methylcyclopropyl)propanoic acid (CAS No. 2158728-19-7) represents a significant advancement in peptidomimetic chemistry and drug design. Its unique structural features—particularly the combination of an amino group and a substituted cyclopropyl ring—make it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.